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Compound of Interest

Compound Name: Naama

Cat. No.: B3051517

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-acetylalanine methylamide (NAAMA) is a derivative of the amino acid L-alanine. It is
characterized by an acetyl group attached to the nitrogen of the alanine backbone and a
methylamide group at the C-terminus. While NAAMA has been utilized as a model compound
in biophysical and theoretical studies of peptide structures, comprehensive data on its
biological activities and therapeutic potential remains limited in publicly available scientific
literature. This technical guide synthesizes the current knowledge on NAAMA, covering its
chemical properties, general synthesis, and reported, albeit qualitative, biological activities.
Due to a lack of detailed experimental data in the literature, this document highlights the
existing information and identifies areas where further research is required.

Chemical and Physical Properties

N-acetylalanine methylamide is a small, modified dipeptide analog. Its fundamental properties
are summarized below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b3051517?utm_src=pdf-interest
https://www.benchchem.com/product/b3051517?utm_src=pdf-body
https://www.benchchem.com/product/b3051517?utm_src=pdf-body
https://www.benchchem.com/product/b3051517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

(2S)-2-acetamido-N-
IUPAC Name _ PubChem
methylpropanamide

Molecular Formula CeH12N202 PubChem[1]
Molecular Weight 144.17 g/mol PubChem[1]
CAS Number 19701-83-8 PubChem[1]
Canonical SMILES CC(C(=O)NC)NC(=0)C Smolecule[2]
Isomeric SMILES C--INVALID-LINK--NC(=0O)C Smolecule[2]

AC-ALA-NHME, Acetyl-L-
alanine methyl amide, N-
Acetylalanyl-N-methylamide,
N-Acetyl-ala-N-methylamide,

Synonyms AMAA, N-Acetylalanine N- PubChem[1]
methylamide, N-Acetyl-N'-
methylalaninamide, N-
Acetylalanyl-N'-methylamide,
N-acetylalanine-N-

methylamide

Synthesis

A specific, detailed experimental protocol for the synthesis of N-acetylalanine methylamide is
not readily available in the reviewed literature. However, a general synthesis strategy can be
inferred from standard peptide chemistry and descriptions of the synthesis of similar
compounds. The synthesis is typically a two-step process involving the N-acetylation of L-
alanine followed by the amidation of the resulting N-acetyl-L-alanine with methylamine.[2]

General Experimental Workflow

The following diagram outlines a plausible synthetic route for NAAMA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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